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For Researchers, Scientists, and Drug Development Professionals

Abstract
SW083688 is a potent and highly selective small molecule inhibitor of the Thousand-And-One

Kinase 2 (TAOK2), a member of the MAP3K family. This technical guide provides a

comprehensive overview of SW083688, including its chemical properties, mechanism of action,

and the experimental protocols for its characterization. The document details the role of TAOK2

in cellular signaling, particularly the p38 MAPK cascade, and presents this information through

structured data tables and detailed pathway diagrams to support further research and drug

development efforts.

Introduction
Thousand-And-One Kinase 2 (TAOK2) is a serine/threonine kinase that functions as a MAP3K

(Mitogen-Activated Protein Kinase Kinase Kinase). It plays a crucial role in various cellular

processes by activating the p38 MAP kinase cascade, which is involved in cellular responses to

environmental stress and inflammatory cytokines.[1] Dysregulation of TAOK2 has been

implicated in several pathologies, including neurodevelopmental disorders and cancer, making

it an attractive target for therapeutic intervention.
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SW083688 emerged from a high-throughput screening of a large compound library as a potent

and selective inhibitor of TAOK2.[1] This guide serves as a technical resource for researchers

investigating the therapeutic potential of targeting TAOK2 with SW083688.

Chemical Properties and Data
SW083688 is a small molecule with the CAS number 422281-45-6. Its chemical and physical

properties are summarized in the table below.

Property Value

CAS Number 422281-45-6

Molecular Formula C23H25N3O5S

Molecular Weight 455.53 g/mol

IC50 (TAOK2) 1.3 µM[2]

Mechanism of Action and Signaling Pathway
SW083688 exerts its biological effects through the selective inhibition of TAOK2 kinase activity.

[2] TAOK2 is an upstream activator of the p38 MAPK signaling pathway. Upon activation by

cellular stress, TAOK2 phosphorylates and activates the MAP2Ks, MKK3 and MKK6. These, in

turn, phosphorylate and activate p38 MAPK, which then translocates to the nucleus to regulate

the activity of various transcription factors, leading to changes in gene expression involved in

apoptosis, inflammation, and cell cycle regulation.[3][4][5]

The inhibitory action of SW083688 on TAOK2 disrupts this signaling cascade, preventing the

downstream activation of p38 MAPK and its subsequent cellular effects.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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